Cas no 223678-66-8 (tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate)

tert-Butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate is a chiral pyrrole derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the N1 position and a hydroxyl group at the C3 position. The (2S)-configuration ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the hydroxyl and carbonyl functionalities offer versatile reactivity for further modifications. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of peptidomimetics and heterocyclic scaffolds. Its well-defined structure and functional group compatibility make it a reliable building block for medicinal chemistry and organic synthesis.

tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate structure

223678-66-8 structure

Product Name:tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate

CAS No:223678-66-8

MF:C₁₀H₁₅NO₄

MW:213.230403184891

MDL:MFCD19441906

CID:1028467

PubChem ID:57372611

Update Time:2025-07-02

tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate
- MFCD19441906
- (2S)-Boc-3-hydroxy-2-methyl-5-oxo-2H-pyrrole
- 223678-66-8
- AKOS015994914
- P19112
- DB-362432
- DTXSID30724904
- t-Butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate
- tert-butyl (S)-3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- SCHEMBL22096754
- SCHEMBL18593027
- tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- (S)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydro-pyrrole-1-carboxylic acid tert-Butyl ester
- (S)-3-Hydroxy-2-methyl-5-oxo-2,5-dihydropyrrole-1-carboxylic acid tert-butyl ester
- CS-0088927
- (S)-tert-Butyl3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate
- YIA67866
- (2S)--Boc-3-hydroxy-2-methyl-5-oxo-2H-pyrrole
- BS-42863
- MDL： MFCD19441906
- Inchi： 1S/C10H15NO4/c1-6-7(12)5-8(13)11(6)9(14)15-10(2,3)4/h5-6,12H,1-4H3/t6-/m0/s1
- InChI Key： STOXJZVUXFUVOA-LURJTMIESA-N
- SMILES： O(C(N1C(C=C([C@@H]1C)O)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 213.10010796g/mol
Monoisotopic Mass: 213.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 327
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 66.8Å²

tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109004516-1g	(S)-tert-Butyl 3-hydroxy-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-1-carboxylate	223678-66-8	95%	1g	$522.50	2023-09-02
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eNovation Chemicals LLC	D633813-1G	tert-butyl (2S)-3-hydroxy-2-methyl-5-oxo-2H-pyrrole-1-carboxylate	223678-66-8	97%	1g	$155	2024-07-21
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